Cas no 99902-89-3 (5-chloro-2-(3,4-dichlorophenoxy)benzonitrile)

• Product Name: 5-chloro-2-(3,4-dichlorophenoxy)benzonitrile
• CAS No: 99902-89-3
• MF: C₁₃H₆Cl₃NO
• MW: 298.551840305328
• CID: 1993034
• PubChem ID: 514871
• Update Time: 2025-04-21

5-chloro-2-(3,4-dichlorophenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3,4-dichlorophenoxy)benzonitrile
• benzonitrile, 5-chloro-2-(3,4-dichlorophenoxy)-
• AKOS012820920
• CHEMBL136435
• DTXSID50244331
• 99902-89-3

• Inchi： 1S/C13H6Cl3NO/c14-9-1-4-13(8(5-9)7-17)18-10-2-3-11(15)12(16)6-10/h1-6H
• InChI Key： XIJAMFINYREQMF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CC(=CC=1C#N)Cl)Cl

Computed Properties

• Exact Mass: 296.951497
• Monoisotopic Mass: 296.951497
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 5.1

Experimental Properties

• Density: 1.49
• Boiling Point: 386.5°C at 760 mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.643